Cas no 950033-81-5 (2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide)

2-[[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide is a specialized organic compound featuring a unique molecular structure with a cyanocyclopentyl moiety and acetamide backbone. Its design incorporates both amide and amine functional groups, making it a potential intermediate for pharmaceutical or agrochemical applications. The presence of the nitrile group enhances reactivity, while the methylphenyl substitution contributes to steric and electronic modulation. This compound may exhibit favorable solubility and stability properties, suitable for further derivatization or biological studies. Its structural complexity allows for targeted interactions in synthetic pathways, offering versatility in research and development contexts. Precise synthesis and purity control are essential for optimal performance in intended applications.
2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide structure
950033-81-5 structure
Product Name:2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide
CAS No:950033-81-5
MF:C18H24N4O2
MW:328.408763885498
CID:5455207
PubChem ID:8588456
Update Time:2025-05-20

2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • NCGC00326671-01
    • 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide
    • 950033-81-5
    • AB01320580-02
    • N-(1-CYANOCYCLOPENTYL)-2-[METHYL({[(4-METHYLPHENYL)CARBAMOYL]METHYL})AMINO]ACETAMIDE
    • EN300-26684753
    • AKOS008013051
    • Z46239820
    • Inchi: 1S/C18H24N4O2/c1-14-5-7-15(8-6-14)20-16(23)11-22(2)12-17(24)21-18(13-19)9-3-4-10-18/h5-8H,3-4,9-12H2,1-2H3,(H,20,23)(H,21,24)
    • InChI Key: VPQLLFFVTJNWEQ-UHFFFAOYSA-N
    • SMILES: O=C(CN(C)CC(NC1C=CC(C)=CC=1)=O)NC1(C#N)CCCC1

Computed Properties

  • Exact Mass: 328.18992602g/mol
  • Monoisotopic Mass: 328.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 85.2Ų

2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684753-0.05g
N-(1-cyanocyclopentyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]acetamide
950033-81-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide (CAS No. 950033-81-5)

2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide, with the CAS number 950033-81-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyclopentyl ring, cyanogroup, and acetamide moieties, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, though its exact mechanism remains under investigation.

The compound's IUPAC name reflects its complex architecture, highlighting key functional groups such as the methylamino and 4-methylphenyl segments. These structural elements are critical for its interactions in biological systems. In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. This aligns with the growing interest in 950033-81-5 as a candidate for studying protein-ligand interactions or signal transduction pathways.

From a synthetic chemistry perspective, 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide exemplifies the challenges and innovations in modern organic synthesis. Its preparation likely involves multi-step reactions, including amide coupling and cyanidation, which are pivotal in constructing its core framework. The compound’s solubility, stability, and bioavailability are also key parameters being evaluated, as these factors influence its utility in experimental or therapeutic contexts.

In the era of AI-driven drug discovery, molecules like CAS 950033-81-5 are frequently analyzed using computational modeling and machine learning tools. These technologies help predict binding affinities and optimize molecular properties, accelerating the identification of promising candidates. Searches for "acetamide derivatives in drug design" or "cyanocyclopentyl compounds" have spiked, reflecting the scientific community’s focus on structurally diverse pharmacophores.

Beyond pharmaceuticals, 950033-81-5 may have applications in material science, particularly in designing functional polymers or coatings. Its nitrile group offers reactivity for further chemical modifications, enabling the creation of tailored materials with specific properties. This versatility aligns with trends in sustainable chemistry, where researchers seek eco-friendly synthesis routes and multifunctional compounds.

Quality control and analytical characterization of 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for reproducible research. Discussions around "analytical validation of complex organics" or "CAS registry data accuracy" underscore the importance of rigorous standards in chemical research.

In summary, CAS No. 950033-81-5 represents a fascinating case study in the intersection of synthetic chemistry, drug discovery, and materials innovation. Its intricate design and potential multifunctionality make it a valuable subject for ongoing and future studies, resonating with broader scientific and industrial priorities.

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